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Compound of Interest

Compound Name: 1-Methylcyclopentene

Cat. No.: B036725

Essential Safety and Handling Guide for 1-
Methylcyclopentene

For laboratory professionals engaged in drug development and scientific research, the proper
handling of chemical reagents is paramount. This guide provides immediate, essential safety
and logistical information for the use of 1-Methylcyclopentene, with a focus on personal
protective equipment (PPE), operational protocols, and disposal plans. Adherence to these
procedures is critical for minimizing risks and fostering a safe research environment.

Immediate Safety and Personal Protection

1-Methylcyclopentene is a highly flammable liquid and vapor that may be fatal if swallowed
and enters airways.[1][2] Therefore, strict adherence to PPE protocols is mandatory.

Engineering Controls: Always handle 1-Methylcyclopentene in a well-ventilated area,
preferably within a chemical fume hood.[3] Ensure that eyewash stations and safety showers
are readily accessible.[3][4] Electrical equipment should be explosion-proof.[1][5]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of
defense against exposure.

Quantitative Data for Safe Handling
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A thorough understanding of the physical and chemical properties of 1-Methylcyclopentene is
crucial for safe handling.

Property Value Source

CAS Number 693-89-0 [1]

Molecular Formula CeH1o [2]

Molecular Weight 82.14 g/mol [2]

Appearance Clear, colorless liquid [5]

Boiling Point 72 °C/ 754 mmHg (lit.)

Density 0.78 g/mL at 25 °C (lit.)

Flash Point -19 °C (-2.2 °F) - closed cup

Signal Word Danger [1]

TP Flar.nrnable Liquid 2, Aspiration 1]
Toxicity 1

Experimental Protocols: Safe Handling and Disposal

Handling:

Keep away from heat, sparks, open flames, and hot surfaces.[1][5]

Keep the container tightly closed.[1][5]

Ground and bond the container and receiving equipment to prevent static discharge.[1][5]

Use only non-sparking tools.[1][5]

Wear protective gloves, protective clothing, eye protection, and face protection.[1][5]
Disposal:

» Dispose of contents and container to an approved waste disposal plant.[1][6]
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» Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste and consult local, regional, and national hazardous waste regulations.[1]

Below are diagrams illustrating the workflow for PPE selection and the operational plan for
handling and disposal.
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PPE Selection Workflow for 1-Methylcyclopentene

Hazard Assessment

Start: Handling
1-Methylcyclopentene

Assess Hazards:
- Highly Flammable
- Aspiration Toxicity

- Skin/Eye Irritant

Select PPE mplement Controls

Personal Protective Equipiment (PPE) Engiheering Controls

Eye/Face Protection:
- Safety Goggles with Side-Shields
- Face Shield (if splash risk)

:

Work in a well-ventilated area
(Chemical Fume Hood)

Skin Protection: Ensure access to:
- Chemical-Resistant Gloves (e.qg., Nitrile) - Eyewash Station
- Lab Coat/Impervious Clothing - Safety Shower

;

Respiratory Protection:
- NIOSH-approved respirator with
organic vapor cartridge
(if ventilation is inadequate)

Click to download full resolution via product page

Caption: PPE Selection Workflow for 1-Methylcyclopentene.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b036725?utm_src=pdf-body-img
https://www.benchchem.com/product/b036725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Operational & Disposal Plan for 1-Methylcyclopentene

Preparation

1. Don Appropriate PPE:
- Goggles/Face Shield
- Gloves
- Lab Coat

l

2. Prepare Work Area:
- Work in Fume Hood
- Ground Equipment
- Remove Ignition Sources

Handling

3. Transfer Chemical:
- Use Non-Sparking Tools
- Keep Container Closed

Cleanup & Decontamination

4. Decontaminate:
- Clean spills immediately
- Decontaminate glassware and surfaces

Disposal

5. Waste Collection:
- Collect waste in a labeled,
sealed container

Click to download full resolution via product page

Caption: Operational & Disposal Plan for 1-Methylcyclopentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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